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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Ethyl-4-heptanone

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Ethyl-4-heptanone. It is intended for researchers, scientists, and professionals

in drug development who require detailed information on this compound for their work. This

document summarizes key quantitative data, outlines general experimental methodologies for

the analysis of similar ketones, and includes visualizations to illustrate its chemical context and

potential reactivity.

General and Physical Properties
3-Ethyl-4-heptanone is an organic compound classified as a ketone.[1] Its structure consists

of a seven-carbon chain with a carbonyl group at the fourth position and an ethyl group at the

third position. It is a transparent liquid and has applications in chemical, biological,

pharmaceutical, and organic synthesis.[1]

Table 1: Physical and Chemical Properties of 3-Ethyl-4-heptanone
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Property Value Source

Molecular Formula C₉H₁₈O [2][3][4]

Molecular Weight 142.24 g/mol [2][3][4]

CAS Number 1528-25-2 [2][3][4]

IUPAC Name 3-ethylheptan-4-one [3]

Appearance Transparent Liquid [1]

Boiling Point
155 °C (for 2-Methyl-4-

heptanone)
[5]

Density
0.81 g/cm³ (for 2-Methyl-4-

heptanone)
[5]

Flash Point
44 °C (for 2-Methyl-4-

heptanone)
[5]

Melting Point No data available

Vapor Pressure No data available

Solubility in Water No data available

XLogP3-AA 2.5 [3]

Note: Some physical data, such as boiling point, density, and flash point, are for the isomeric

compound 2-Methyl-4-heptanone due to a lack of specific data for 3-Ethyl-4-heptanone in the

search results.
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Figure 1: Logical relationship diagram illustrating the key attributes of 3-Ethyl-4-heptanone.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

For 3-Ethyl-4-heptanone and its isomers, various spectroscopic methods are employed.

Table 2: Spectroscopic Information for 3-Ethyl-4-heptanone
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Spectrum Type Availability/Technique Source

Mass Spectrum (Electron

Ionization)
Data available from NIST [4]

Infrared (IR) Spectrum

Data available. Techniques

include CAPILLARY CELL:

NEAT and Vapor Phase.

[3][4]

¹³C NMR
Predicted data may be

available.
[2]

¹H NMR
Predicted data may be

available.
[2]

Chemical Properties and Reactivity
As a ketone, the chemical reactivity of 3-Ethyl-4-heptanone is primarily dictated by the

carbonyl (C=O) functional group.

Reactivity: The molecular structure of heptanones, with a ketone functional group in the

middle of a carbon chain, allows them to participate in a variety of chemical reactions.[6]

These reactions are fundamental for the synthesis of other natural products.[6]

Stabilization: In chemical formulations, buffering agents like Monosodium Citrate can be

used to stabilize the reaction environment for ketones such as 3-Ethyl-4-heptanone,

potentially influencing their reactivity in processes like esterification or cyclization.[1]

Enolate Formation: A common reaction for ketones is the formation of an enolate by

deprotonation of an α-carbon (a carbon atom adjacent to the carbonyl group). This enolate

can then act as a nucleophile in various carbon-carbon bond-forming reactions. The

synthesis of (R)-3-methyl-4-heptanone from 4-heptanone can be achieved via an enolate

using Enders SAMP/RAMP hydrazone chemistry.[7]

3-Ethyl-4-heptanone
(Ketone)

Addition of a Strong Base
(e.g., LDA)

Deprotonation at α-carbon Formation of Enolate IntermediateNucleophilic Intermediate Reaction with an Electrophile
(e.g., Alkyl Halide)

Nucleophilic Attack New C-C Bond Formation
(α-Alkylation Product)
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Figure 2: A generalized workflow for the enolate formation and subsequent alkylation of a

ketone like 3-Ethyl-4-heptanone.

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for the synthesis and analysis of 3-Ethyl-4-
heptanone are not extensively available in the public domain, general methodologies for the

analysis of related heptanones have been described.

Gas Chromatography/Mass Spectrometry (GC/MS): Different heptanone isomers, such as 2-

heptanone, 3-heptanone, and 4-heptanone, can be distinguished as they are observed at

slightly different retention times during GC/MS analysis.[8]

Proton Transfer Reaction-Mass Spectrometry (PTR-MS): This technique is used for the

quantification of 3-heptanone in biological samples, such as breath.[8] It allows for the

determination of volatile organic compound (VOC) concentrations with high sensitivity.[8] The

protocol involves:

Collection of the sample (e.g., breath gas).

Introduction of the sample into the PTR-MS instrument.

Chemical ionization using proton-transfer reactions with H₃O⁺ as the primary reactant ion.

[8]

Detection and quantification of the target analyte based on its mass-to-charge ratio.[8]

For accurate quantification, a calibration series with known concentrations of 3-heptanone

is used.[8]

Safety and Handling
Specific safety data for 3-Ethyl-4-heptanone is limited. However, data for isomeric and

structurally similar ketones like 3-heptanone and 4-heptanone provide guidance.
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Hazards: These ketones are generally flammable liquids and vapors.[9][10] Vapors may form

explosive mixtures with air and can travel to an ignition source and flash back.[9][10] They

can be harmful if inhaled and may cause eye irritation.[9][10]

Handling: Use in a well-ventilated area is crucial.[5] Personal protective equipment, including

safety goggles, gloves, and appropriate respiratory protection, should be worn.[11] Keep

away from heat, sparks, open flames, and other sources of ignition.[5][10] Use spark-proof

tools and explosion-proof equipment.[9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][10]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[9]

First Aid: In case of contact with eyes, rinse immediately with plenty of water.[9] If on skin,

wash off with soap and plenty of water.[11] If inhaled, move the person into fresh air.[11] If

ingested, do NOT induce vomiting and seek medical attention.[9]

This guide serves as a foundational resource on 3-Ethyl-4-heptanone. For further in-depth

research, consulting peer-reviewed scientific literature and comprehensive chemical databases

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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